Cas no 1805464-86-1 (2-Bromomethyl-4-cyano-5-methylphenylacetic acid)

• Product Name: 2-Bromomethyl-4-cyano-5-methylphenylacetic acid
• CAS No: 1805464-86-1
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 5003028
• Update Time: 2025-06-12

2-Bromomethyl-4-cyano-5-methylphenylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromomethyl-4-cyano-5-methylphenylacetic acid

• Inchi： 1S/C11H10BrNO2/c1-7-2-8(4-11(14)15)9(5-12)3-10(7)6-13/h2-3H,4-5H2,1H3,(H,14,15)
• InChI Key： ADOWHDPKAORNRX-UHFFFAOYSA-N
• SMILES： BrCC1C=C(C#N)C(C)=CC=1CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• XLogP3: 2
• Topological Polar Surface Area: 61.1

Additional information on 2-Bromomethyl-4-cyano-5-methylphenylacetic acid

Professional Introduction to 2-Bromomethyl-4-cyano-5-methylphenylacetic Acid (CAS No. 1805464-86-1)

2-Bromomethyl-4-cyano-5-methylphenylacetic acid, with the chemical formula C₉H₇BrNO₂, is a significant compound in the field of pharmaceutical and biochemical research. This compound is characterized by its unique structural features, which include a bromomethyl group, a cyano group, and a methyl group positioned on a phenyl ring, all of which contribute to its versatile reactivity and potential applications in drug discovery and synthesis.

The bromomethyl moiety in the molecule makes it a valuable intermediate for further functionalization. This group can undergo various chemical transformations, such as nucleophilic substitution reactions, allowing for the introduction of diverse functional groups. Such reactivity is particularly useful in the development of novel pharmaceuticals, where precise control over molecular structure is essential.

The cyano group attached to the phenyl ring adds another layer of reactivity. Cyano groups are known for their ability to participate in condensation reactions, forming amides and other nitrogen-containing heterocycles. These reactions are crucial in the synthesis of bioactive molecules, including pharmaceuticals and agrochemicals. The presence of the cyano group in 2-Bromomethyl-4-cyano-5-methylphenylacetic acid suggests potential applications in the preparation of complex molecules with enhanced biological activity.

The methyl group on the phenyl ring not only influences the electronic properties of the molecule but also contributes to its solubility and stability. Methyl groups are often used to modulate the pharmacokinetic properties of drugs, improving their absorption, distribution, metabolism, and excretion profiles. In this context, 2-Bromomethyl-4-cyano-5-methylphenylacetic acid could serve as a key building block in the development of new therapeutic agents.

Recent research has highlighted the importance of multifunctional intermediates like 2-Bromomethyl-4-cyano-5-methylphenylacetic acid in drug discovery. Studies have demonstrated that compounds with multiple reactive sites can be efficiently incorporated into complex molecular frameworks through sequential chemical transformations. This approach has led to the development of novel inhibitors targeting various biological pathways.

In particular, the combination of a bromomethyl group and a cyano group has been exploited in the synthesis of kinase inhibitors. Kinases are enzymes that play critical roles in cell signaling pathways and are often implicated in diseases such as cancer. By designing molecules that can selectively inhibit specific kinases, researchers aim to develop more effective treatments with fewer side effects. 2-Bromomethyl-4-cyano-5-methylphenylacetic acid could be a valuable starting material for such endeavors.

The pharmaceutical industry has also shown interest in using this compound for the synthesis of protease inhibitors. Proteases are another class of enzymes that are involved in numerous physiological processes and are associated with various diseases. The ability to modulate protease activity through small-molecule inhibitors has opened up new avenues for therapeutic intervention. The structural features of 2-Bromomethyl-4-cyano-5-methylphenylacetic acid make it a promising candidate for this purpose.

Furthermore, advancements in green chemistry have prompted researchers to explore more sustainable synthetic routes for pharmaceutical intermediates. 2-Bromomethyl-4-cyano-5-methylphenylacetic acid can be synthesized using environmentally friendly methods, such as catalytic processes that minimize waste and energy consumption. These approaches align with global efforts to reduce the environmental impact of chemical manufacturing.

The compound's potential applications extend beyond pharmaceuticals into other areas of chemical research. For instance, it can be used as a precursor in the synthesis of advanced materials, including polymers and liquid crystals. These materials have applications in electronics, optoelectronics, and nanotechnology. The versatility of 2-Bromomethyl-4-cyano-5-methylphenylacetic acid underscores its importance as a chemical building block.

In conclusion, 2-Bromomethyl-4-cyano-5-methylphenylacetic acid (CAS No. 1805464-86-1) is a multifunctional compound with significant potential in pharmaceutical research and industrial applications. Its unique structural features enable diverse chemical transformations, making it a valuable intermediate for synthesizing bioactive molecules. Recent advancements in drug discovery and sustainable chemistry highlight its importance as a key building block for developing new therapeutic agents and advanced materials.